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Compound of Interest

Compound Name: NCGC00262650

Cat. No.: B11829163

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCGC00262650 is a small molecule inhibitor with demonstrated activity against the malaria
parasite Plasmodium falciparum. This technical guide provides a comprehensive overview of its
biological targets, supported by quantitative data, detailed experimental protocols, and visual
representations of its mechanism of action and discovery workflow. The primary therapeutic
potential of NCGC00262650 lies in its ability to disrupt a critical protein-protein interaction
essential for the parasite's invasion of human erythrocytes. Additionally, the compound has
been identified as an inhibitor of the human proto-oncogene tyrosine-protein kinase Src (c-Src).

Primary Biological Target: AMA1-RON2 Interaction
in Plasmodium falciparum

The principal biological target of NCGC00262650 is the interaction between Apical Membrane
Antigen 1 (AMA1) and Rhoptry Neck Protein 2 (RON2) of P. falciparum. This interaction is a
crucial step in the formation of the tight junction between the invading merozoite and the host
red blood cell, a process indispensable for parasite entry. NCGC00262650 has been shown to
bind to AMAL, thereby sterically hindering its association with RON2 and preventing the
initiation of invasion.[1]

Signaling Pathway and Mechanism of Inhibition
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The invasion of erythrocytes by P. falciparum merozoites is a multi-step process. A key event is
the formation of a tight junction, which serves as an anchor for the parasite to propel itself into
the host cell. This process is initiated by the binding of AMAL, a transmembrane protein on the
merozoite surface, to RON2, a parasite protein that is secreted and inserted into the host cell
membrane. NCGC00262650 disrupts this essential interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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